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Compound of Interest

Compound Name: 6-Fluoro-8-methylquinoline

Cat. No.: B1532083 Get Quote

6-Fluoro-8-methylquinoline is a halogenated heterocyclic compound utilized in medicinal

chemistry and drug development as a building block for more complex molecules.[1] While its

structure is of significant interest to researchers, it is crucial to recognize that this compound,

like many novel research chemicals, lacks comprehensive toxicological and safety data. The

Material Safety Data Sheets (MSDS) available from suppliers often state "no data available" for

critical hazard classifications such as acute toxicity, carcinogenicity, and mutagenicity.[2]

This guide, therefore, is built upon the precautionary principle. In the absence of complete data,

we must handle 6-Fluoro-8-methylquinoline as a substance of unknown but potentially

significant toxicity. This approach involves implementing stringent safety protocols based on an

analysis of its chemical structure and the known hazards of related compounds, such as

quinoline and other fluoro- and methyl-substituted quinolines. Studies on analogous

compounds have indicated that the quinoline ring system can exhibit genotoxic and

carcinogenic properties, with substitutions influencing this activity.[3][4][5] For instance,

research has shown that 6-fluoroquinoline is capable of inducing unscheduled DNA synthesis

(UDS), a marker of genotoxicity.[3][4] Consequently, all handling procedures must be designed

to minimize or eliminate any potential for exposure.

Section 1: Compound Profile and Hazard Summary
A clear understanding of the basic physical and chemical properties is the foundation of a

robust safety assessment. The table below summarizes the key identifiers and available data
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for 6-Fluoro-8-methylquinoline. The numerous "Not Available" entries underscore the

necessity for a cautious approach.

Property Value Source

Chemical Name 6-Fluoro-8-methylquinoline N/A

CAS Number 1150271-14-9 [2]

Molecular Formula C₁₀H₈FN [2]

Molecular Weight 161.18 g/mol [2]

Appearance Solid (form may vary)

Purity
Typically ≥98% for research

grades

Acute Toxicity No data available [2]

Skin Corrosion/Irritation
No data available; assume

irritant
[2]

Serious Eye Damage/Irritation
No data available; assume

irritant
[2]

Carcinogenicity No data available [2]

Mutagenicity

No data available; handle as

potential mutagen based on

related structures[3][4]

N/A

Solubility
No data available; likely

soluble in organic solvents
[2]

Storage

Store at 4°C, tightly closed in a

dry, cool, and well-ventilated

place[2]

N/A

Section 2: Comprehensive Risk Assessment and
Control Measures
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A multi-layered approach to risk mitigation is mandatory. This involves a combination of

engineering controls, administrative policies, and personal protective equipment (PPE) to

create a self-validating system of safety.

Engineering Controls: The First Line of Defense
Engineering controls are designed to isolate the researcher from the chemical hazard.

Certified Chemical Fume Hood: All manipulations of 6-Fluoro-8-methylquinoline, including

weighing, transferring, and preparing solutions, must be performed inside a certified

chemical fume hood with a verified face velocity (typically 80-120 fpm). This prevents the

inhalation of any fine powders or aerosols.

Ventilation: The laboratory must be equipped with general ventilation that ensures an

adequate number of air changes per hour, preventing the accumulation of vapors or dust in

the general workspace.[6]

Designated Work Area: A specific area within the fume hood should be designated for

working with this compound. This area should be clearly labeled and easy to decontaminate.

Personal Protective Equipment (PPE): The Last Barrier
PPE is not a substitute for robust engineering controls but is essential for protecting against

direct contact.

Eye and Face Protection: Wear chemical safety goggles that provide a complete seal around

the eyes.[7] When there is a risk of splashes, a full-face shield should be worn in addition to

goggles.[8]

Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene.[2] It is critical

to double-check the glove manufacturer's specifications for compatibility and breakthrough

time. Always inspect gloves for tears or pinholes before use and practice proper glove

removal techniques to avoid contaminating your skin.

Body Protection: A fully buttoned, long-sleeved laboratory coat is required. For procedures

with a higher risk of spillage, a chemically resistant apron should be worn over the lab coat.
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Respiratory Protection: For routine handling within a fume hood, respiratory protection is not

typically required. However, in the event of a significant spill or failure of engineering

controls, a NIOSH-approved respirator with organic vapor and particulate cartridges would

be necessary.[8][9]

Section 3: Standard Operating Procedures (SOPs)
Adherence to validated protocols is paramount for ensuring reproducible science and operator

safety.

SOP 1: Weighing and Solution Preparation
Preparation: Don all required PPE (safety goggles, face shield, lab coat, chemically resistant

gloves). Ensure the chemical fume hood is operational.

Area Demarcation: Place a disposable, absorbent bench liner in the designated area of the

fume hood to contain any minor spills.

Weighing: Use an analytical balance located inside the fume hood or a containment

enclosure. If weighing outside the hood, use a tared, sealed container to transport the

compound to the hood for transfer.

Transfer: Carefully transfer the weighed solid into a suitable vessel for dissolution. Use anti-

static tools if the powder is fine and prone to aerosolization.

Dissolution: Add the solvent slowly to the vessel, keeping the container opening away from

your breathing zone. Cap the vessel securely before mixing or sonicating.

Cleanup: Carefully wipe down the balance, spatula, and surrounding work area with a

solvent-dampened cloth (e.g., 70% ethanol). Dispose of the cloth and bench liner as

hazardous waste.

SOP 2: Accidental Spill Response
Evacuate and Alert: Immediately alert colleagues in the vicinity. If the spill is large or outside

of a containment hood, evacuate the lab and notify the institutional safety officer.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC295141000&productDescription=6-METHYLQUINOLINE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC303620050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1532083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containment (for small spills inside a hood): If the spill is minor and fully contained within the

fume hood, you may proceed with cleanup if you are trained to do so.

PPE: Ensure you are wearing appropriate PPE, including double gloves.

Cleanup: Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or

commercial sorbent pads).[10] Do not use combustible materials like paper towels to absorb

large quantities of solvent-based spills.

Collection: Carefully collect the absorbed material using spark-proof tools and place it into a

labeled, sealed container for hazardous waste.[2]

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All

cleaning materials must be disposed of as hazardous waste.

Section 4: Emergency First Aid Procedures
In the event of an exposure, immediate and correct action is critical.

Inhalation: Move the affected person to fresh air immediately.[2][11] If breathing is difficult or

has stopped, provide artificial respiration (avoiding mouth-to-mouth if the chemical was

ingested or inhaled) and seek immediate medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing.[11] Flush the affected skin area

with copious amounts of water for at least 15 minutes.[9] Seek medical attention if irritation

develops or persists.

Eye Contact: Immediately flush the eyes with a gentle stream of lukewarm water for at least

15 minutes, holding the eyelids open.[9][11] Remove contact lenses if present and easy to

do.[9] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[2] Rinse the mouth thoroughly with water.[2] Never give

anything by mouth to an unconscious person.[2] Call a physician or Poison Control Center

immediately.[2]

Section 5: Waste Disposal and Decontamination
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Proper disposal is a legal and ethical responsibility to protect both personnel and the

environment.

Waste Segregation: All materials contaminated with 6-Fluoro-8-methylquinoline, including

disposable labware, gloves, bench liners, and absorbent materials, must be collected in a

dedicated, clearly labeled, and sealed hazardous waste container.

Disposal Protocol: The waste must be disposed of through the institution's official hazardous

waste management program.[10] Do not discharge any amount of this chemical into drains

or the general trash.[2]

Equipment Decontamination: Non-disposable equipment, such as glassware, should be

decontaminated by rinsing with a suitable solvent (which must be collected as hazardous

waste) followed by a thorough wash with soap and water.

Visual Workflow for Safe Handling
The following diagram outlines the critical decision-making and operational flow for safely

handling 6-Fluoro-8-methylquinoline, emphasizing the precautionary approach required for

compounds with incomplete safety data.
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Safe Handling Workflow for 6-Fluoro-8-methylquinoline

Receiving & Inventory

Log compound into chemical inventory.
Verify container integrity.

Risk Assessment

Review available SDS and literature.
Note data gaps (toxicity, etc.).

Assume high hazard (Precautionary Principle).

Proceed to

Select Controls

Engineering Controls
Fume Hood
Ventilation

Designated Area

PPE
Goggles & Face Shield

Nitrile Gloves
Lab Coat

Based on assessment

Handling Protocols

Weighing & Transfer Inside fume hood
Use disposable liner

Solution Prep Add solvent slowly
Cap container

Implement before

Spill / Emergency

Minor Spill (in hood) Use spill kit
Decontaminate

Major Spill / Exposure Evacuate & Alert
Follow First Aid

Potential Event

Waste Disposal

Segregate all contaminated materials.
Use labeled, sealed container.

Contact EHS for pickup.

Generates waste for

Generates waste for
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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